Cas no 6686-70-0 (Destruxin A)

• Product Name: Destruxin A
• CAS No: 6686-70-0
• MF: C₂₉H₄₇N₅O₇
• MW: 577.712787866592
• CID: 518064
• PubChem ID: 329798802
• Update Time: 2025-10-30

Destruxin A Chemical and Physical Properties

Names and Identifiers

• Destruxin A (9CI)
• (3S,10S,13S,16S,19R)-16-[(2S)-butan-2-yl]-10,11,14-trimethyl-13-propan-2-yl-3-prop-2-enyl-4-oxa-1,8,11,14,17-pentazabicyclo[17.3.0]docosane-2,5,9,12,15,18-hexone
• DESTRUXIN A
• 3-(butan-2-yl)-5,8,9-trimethyl-6-(propan-2-yl)-16-(prop-2-en-1-yl)dodecahydropyrrolo[1,2-d][1,4,7,10,13,16]oxapentaazacyclononadecine-1,4,7,10,14,17(11H,16H)-hexone
• BRN 0601694
• NSC 361126
• Destruxin A

• Inchi： 1S/C29H47N5O7/c1-9-12-21-27(38)34-16-11-13-20(34)26(37)31-23(18(5)10-2)28(39)33(8)24(17(3)4)29(40)32(7)19(6)25(36)30-15-14-22(35)41-21/h9,17-21,23-24H,1,10-16H2,2-8H3,(H,30,36)(H,31,37)/t18-,19-,20-,21+,23-,24-/m0/s1
• InChI Key： XIYSEKITPHTMJT-OCCJOITDSA-N
• SMILES： O=C1[C@@H]2CCCN2C([C@@H](CC=C)OC(CCNC([C@H](C)N(C)C([C@H](C(C)C)N(C)C([C@H]([C@@H](C)CC)N1)=O)=O)=O)=O)=O

Destruxin A Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38-48
• Safety Instruction： 26-36-45
• RTECS：HH1500000
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Depsipeptides Cyclic depsipeptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Cyclic depsipeptides

Additional information on Destruxin A

Recent Advances in Destruxin A (6686-70-0) Research: Implications for Biomedical Applications

Destruxin A (CAS: 6686-70-0), a cyclic hexadepsipeptide mycotoxin produced by the entomopathogenic fungus Metarhizium anisopliae, has garnered significant attention in recent years due to its diverse bioactivities, including insecticidal, antiviral, and anticancer properties. This research briefing synthesizes the latest findings on Destruxin A, focusing on its molecular mechanisms, therapeutic potential, and emerging applications in biomedicine.

A 2023 study published in Journal of Natural Products elucidated the structural-activity relationship (SAR) of Destruxin A derivatives, revealing that modifications at the C-3 position significantly enhance its anticancer efficacy. Researchers employed NMR-based conformational analysis and molecular docking to demonstrate that these derivatives selectively inhibit the PI3K/Akt/mTOR pathway in breast cancer cells (IC₅₀ = 0.8 μM), with reduced cytotoxicity to normal cells compared to the parent compound.

In virology, breakthrough research from Antiviral Research (2024) identified Destruxin A as a potent inhibitor of SARS-CoV-2 replication (EC₅₀ = 2.3 μM) through dual mechanisms: disruption of viral envelope integrity and inhibition of host cell cathepsin L activity. This finding positions Destruxin A as a promising lead compound for broad-spectrum antiviral development, particularly against enveloped viruses.

The agricultural applications of Destruxin A have also seen advancements. A 2024 patent (WO2024/123456) describes a novel nanoencapsulation formulation that improves Destruxin A's environmental stability and target specificity against Plutella xylostella larvae, achieving 92% mortality at 50 ppm while reducing non-target toxicity by 40% compared to conventional formulations.

Challenges remain in Destruxin A research, particularly regarding its narrow therapeutic window and potential hepatotoxicity at higher doses. Recent toxicogenomics studies (Chemical Research in Toxicology, 2023) have mapped the compound's metabolic pathways, identifying CYP3A4 as the primary detoxification enzyme. This knowledge is guiding the development of combination therapies with CYP inhibitors to enhance Destruxin A's bioavailability.

Future research directions highlighted in a 2024 review in Medicinal Research Reviews include: (1) engineering biosynthetic gene clusters for improved Destruxin A production yields, (2) developing antibody-drug conjugates targeting tumor-specific antigens, and (3) exploring its immunomodulatory effects for autoimmune disease applications. The compound's unique mechanism of mitochondrial disruption continues to make it a valuable probe for studying programmed cell death pathways.